6-Methyl-2-[[1-[2-(2-methylphenyl)acetyl]azetidin-3-yl]methyl]pyridazin-3-one

• IUPAC Name: 6-methyl-2-[[1-[2-(2-methylphenyl)acetyl]azetidin-3-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C18H21N3O2/c1-13-5-3-4-6-16(13)9-18(23)20-10-15(11-20)12-21-17(22)8-7-14(2)19-21/h3-8,15H,9-12H2,1-2H3
• InChI Key: JISQYLOOFGNYOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2CN(C2)C(=O)CC3=CC=CC=C3C
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound. It could include the starting materials, reagents, reaction conditions, and the overall yield. It might also discuss any challenges encountered during the synthesis and how they were overcome.

Molecular Structure Analysis

This would involve a discussion of the compound’s molecular structure, including its functional groups, bond lengths and angles, and any notable structural features. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry might be used to determine the structure.

Chemical Reactions Analysis

This would involve studying the chemical reactions that the compound undergoes. It could include its reactivity, the mechanisms of its reactions, and the products formed.

Physical And Chemical Properties Analysis

This would involve studying the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, stability, and reactivity.

Mechanism of Action

If the compound has a biological activity, the mechanism of action would be studied. This could involve looking at the compound’s interactions with biological molecules, its effects on cellular processes, and any therapeutic effects it might have.

Safety and Hazards

This would involve looking at the compound’s toxicity, any risks it poses to human health or the environment, and the precautions that should be taken when handling it.

Future Directions

This would involve a discussion of potential future research directions. It could include possible modifications to the compound to enhance its properties, new synthetic routes, or new applications for the compound.